4-Borono-L-phenylalanine
4-Borono-L-phenylalanine
Borofalan (10B) is a boronated phenylalanine and boron (boron-10) carrier that may be used in boron neutron capture therapy (BNCT), with potential antineoplastic activity. Upon administration, borofalan (10B) is absorbed mostly by tumor cells. When exposed to neutron irradiation, borofalan (10B) absorbs neutrons and self-destructs releasing short-range alpha radiation and 'recoil' lithium in tumor cells, resulting in alpha radiation-induced tumor cell death. This highly selective, localized radiotargeting of tumor cells spares adjacent normal tissues.
Brand Name:
Vulcanchem
CAS No.:
76410-58-7
VCID:
VC21114281
InChI:
InChI=1S/C9H12BNO4/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4,8,14-15H,5,11H2,(H,12,13)
SMILES:
B(C1=CC=C(C=C1)CC(C(=O)O)N)(O)O
Molecular Formula:
C9H12BNO4
Molecular Weight:
209.01 g/mol
4-Borono-L-phenylalanine
CAS No.: 76410-58-7
Cat. No.: VC21114281
Molecular Formula: C9H12BNO4
Molecular Weight: 209.01 g/mol
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Specification
| Description | Borofalan (10B) is a boronated phenylalanine and boron (boron-10) carrier that may be used in boron neutron capture therapy (BNCT), with potential antineoplastic activity. Upon administration, borofalan (10B) is absorbed mostly by tumor cells. When exposed to neutron irradiation, borofalan (10B) absorbs neutrons and self-destructs releasing short-range alpha radiation and 'recoil' lithium in tumor cells, resulting in alpha radiation-induced tumor cell death. This highly selective, localized radiotargeting of tumor cells spares adjacent normal tissues. |
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| CAS No. | 76410-58-7 |
| Molecular Formula | C9H12BNO4 |
| Molecular Weight | 209.01 g/mol |
| IUPAC Name | 2-amino-3-(4-boronophenyl)propanoic acid |
| Standard InChI | InChI=1S/C9H12BNO4/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4,8,14-15H,5,11H2,(H,12,13) |
| Standard InChI Key | NFIVJOSXJDORSP-UHFFFAOYSA-N |
| Isomeric SMILES | B(C1=CC=C(C=C1)C[C@@H](C(=O)O)N)(O)O |
| SMILES | B(C1=CC=C(C=C1)CC(C(=O)O)N)(O)O |
| Canonical SMILES | B(C1=CC=C(C=C1)CC(C(=O)O)N)(O)O |
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